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Compound of Interest

Compound Name: SV119

Cat. No.: B1193703 Get Quote

The proper disposal of industrial chemicals is a critical component of laboratory safety and

environmental responsibility. For substances identified as SV119, which may refer to products

such as semi-synthetic cutting fluids or solvent dyes, it is imperative to consult the specific

Safety Data Sheet (SDS) provided by the manufacturer for detailed handling and disposal

instructions. The following guide provides essential, immediate safety and logistical information

based on general best practices for chemical disposal.

Quantitative Data on Chemical Waste Management
To ensure safe and compliant disposal, it is crucial to adhere to established guidelines. The

following table summarizes key quantitative parameters and recommendations for managing

chemical waste in a laboratory setting.
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Parameter Guideline Citation

Container Rinsing

Containers of toxic or

poisonous chemicals must be

triple-rinsed with an

appropriate solvent.

[1]

Waste Accumulation Time

Partially filled, properly labeled

waste containers may remain

in a Satellite Accumulation

Area (SAA) for up to one year.

[2]

Full Waste Container Removal

Full waste containers must be

removed from the SAA within

three days.

[2]

Alcohol Content for Ignitable

Waste

Product wastes containing

greater than 10% alcohol are

considered ignitable and must

be disposed of as hazardous

waste.

[2]

Aqueous Solution Dilution

Aqueous solutions of less than

10% ethanol and methanol can

be drain-disposed, followed by

a minimum of 10 volumes of

water.

[3]

General Disposal Procedures
The disposal of chemical waste must be conducted in a manner that ensures the safety of

personnel and minimizes environmental impact. Always wear appropriate Personal Protective

Equipment (PPE), including gloves, and eye or face protection, when handling chemical waste.

[4]

Step 1: Identification and Labeling

A chemical is considered waste when it is no longer intended for use.[1]
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All waste containers must be clearly labeled in English with the words "Hazardous Waste"

and the complete chemical name(s). Chemical abbreviations are not acceptable.[1]

The label should also include the Principal Investigator's name, laboratory room number, and

the type of hazard (e.g., flammable, corrosive, toxic).[5]

Step 2: Container Management

Use a suitable, compatible container with a secure lid for waste collection.[1]

Ensure the waste container is in good condition, with no leaks or cracks, and keep it closed

except when adding waste.[1]

Store incompatible wastes separately to prevent dangerous reactions. For example, acids

should be stored separately from bases, and oxidizing agents should be kept away from

reducing agents.[2]

Step 3: Spill Management and Cleanup

In the event of a spill, contain the spillage with a non-combustible, absorbent material such

as sand, earth, or vermiculite.[4]

Collect the absorbed material and place it in an appropriate container for disposal according

to local regulations.[4]

For final cleanup, steam, solvents, or detergents may be required.[6] Be aware that some

materials may present a slip hazard.[6]

Step 4: Final Disposal

Do not dispose of hazardous chemicals down the sink or in the regular trash.[7]

Disposal should be handled by a licensed waste disposal contractor or through your

institution's Environmental Health and Safety (EHS) office.[1][4]

Completely emptied and triple-rinsed containers may be recycled or disposed of as regular

trash, provided the rinsing liquid (rinsate) is collected and treated as hazardous waste.[1][8]
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Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates a generalized workflow for the safe disposal of laboratory

chemical waste.
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Waste Generation & Identification

Safe Collection & Storage

Spill & Emergency Response

Final Disposal

Chemical is identified as waste

Label container with 'Hazardous Waste' and full chemical name

Select compatible, sealed container

Store in designated Satellite Accumulation Area (SAA)

Segregate incompatible waste streams Contact EHS or licensed waste contractor for pickup

When container is full or expired

Spill Occurs

Contain with non-combustible absorbent

Collect and containerize contaminated material

Decontaminate spill area

Dispose of cleanup materials

Transport to approved Treatment, Storage, and Disposal Facility (TSDF)

Document waste disposal

Click to download full resolution via product page

Caption: General workflow for hazardous chemical waste disposal in a laboratory setting.
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This guide provides a foundational understanding of chemical disposal procedures. For the

specific handling of SV119, it is crucial to obtain and adhere to the manufacturer's Safety Data

Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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